N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide

• IUPAC Name: N-(4-iodo-2-methylphenyl)-2-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C17H18INOS/c1-11-4-7-15(8-5-11)21-13(3)17(20)19-16-9-6-14(18)10-12(16)2/h4-10,13H,1-3H3,(H,19,20)
• InChI Key: VISBICWATKXLBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(C)C(=O)NC2=C(C=C(C=C2)I)C
• Molecular Formula: C17H18INOS
• Molecular Weight: 411.3 g/mol

Description

N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide, also known as IMPTP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide has been studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cell division. In neuroscience, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide has been studied as a potential therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In drug discovery, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide has been used as a starting point for the development of new drugs with improved efficacy and safety profiles.

Mechanism of Action

The mechanism of action of N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide involves the inhibition of specific enzymes involved in cellular processes, such as cell division and protein synthesis. N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide targets these enzymes by binding to their active sites, thereby preventing them from carrying out their normal functions. This inhibition leads to the disruption of cellular processes and ultimately results in the death of cancer cells or the protection of neurons from damage.
Biochemical and Physiological Effects:
N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide has been shown to have a range of biochemical and physiological effects, depending on the specific application. In cancer research, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. In neuroscience, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide has been shown to protect neurons from oxidative stress and inflammation, which are known to contribute to neurodegenerative diseases. In drug discovery, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide has been used as a scaffold for the development of new drugs with improved efficacy and safety profiles.

Advantages and Limitations for Lab Experiments

N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide has several advantages for use in lab experiments, including its high potency and specificity for target enzymes. However, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide also has some limitations, such as its low solubility in water and its potential toxicity at high doses. These limitations must be taken into account when designing experiments using N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide.

Future Directions

There are several future directions for research on N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide, including the development of new drugs based on its scaffold, the optimization of its pharmacological properties, and the exploration of its potential applications in other fields, such as agriculture and environmental science. Additionally, further research is needed to fully understand the mechanism of action of N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)thio]propanamide and its effects on cellular processes.